Cas no 1642-44-0 (Phosphorotrithioicacid, S,S,S-tripropyl ester)

Phosphorotrithioicacid, S,S,S-tripropyl ester structure
1642-44-0 structure
Product name:Phosphorotrithioicacid, S,S,S-tripropyl ester
CAS No:1642-44-0
MF:C9H21OPS3
MW:272.43124
CID:167119
PubChem ID:121142

Phosphorotrithioicacid, S,S,S-tripropyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorotrithioicacid, S,S,S-tripropyl ester
    • 1-bis(propylsulfanyl)phosphorylsulfanylpropane
    • Tripropyl phosphorotrithioate
    • BRN 1841563
    • DTXSID60167724
    • AI3-25989
    • 1642-44-0
    • Phosphorotrithioic acid, S,S,S-tripropyl ester
    • Inchi: InChI=1S/C9H21OPS3/c1-4-7-12-11(10,13-8-5-2)14-9-6-3/h4-9H2,1-3H3
    • InChI Key: CMNDDXXGJNQDJN-UHFFFAOYSA-N
    • SMILES: CCCSP(SCCC)(=O)SCCC

Computed Properties

  • Exact Mass: 272.04943
  • Monoisotopic Mass: 272.04921581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • PSA: 17.07

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